molecular formula C18H14O3 B309763 7-Hydroxy-2-naphthyl 4-methylbenzoate

7-Hydroxy-2-naphthyl 4-methylbenzoate

Cat. No.: B309763
M. Wt: 278.3 g/mol
InChI Key: MOTJNZZCJCTOOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Hydroxy-2-naphthyl 4-methylbenzoate is an aromatic ester derived from 2-naphthol, where the hydroxyl group at the 7-position is esterified with 4-methylbenzoic acid. Its molecular formula is C₁₈H₁₄O₃, with a molar mass of 278.30 g/mol. The compound exhibits moderate polarity due to the ester functional group and the hydrophobic naphthalene backbone. Crystal structure analysis tools like SHELX () are critical for elucidating its molecular geometry and intermolecular interactions .

Properties

Molecular Formula

C18H14O3

Molecular Weight

278.3 g/mol

IUPAC Name

(7-hydroxynaphthalen-2-yl) 4-methylbenzoate

InChI

InChI=1S/C18H14O3/c1-12-2-4-14(5-3-12)18(20)21-17-9-7-13-6-8-16(19)10-15(13)11-17/h2-11,19H,1H3

InChI Key

MOTJNZZCJCTOOG-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=CC(=C3)O)C=C2

Canonical SMILES

CC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=CC(=C3)O)C=C2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

Key differences among analogs arise from substituent types and positions, which influence solubility, reactivity, and biological activity. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison
Compound Name Substituent/Functional Group Molecular Formula Molar Mass (g/mol) Key Properties
7-Hydroxy-2-naphthyl 4-methylbenzoate 4-Methylbenzoate C₁₈H₁₄O₃ 278.30 Moderate polarity; hydrophobic naphthalene core
7-Hydroxy-2-naphthyl benzenesulfonate Benzenesulfonate C₁₆H₁₂O₄S 300.33 Higher solubility due to sulfonate group; acidic nature
Methyl 4-acetamido-2-hydroxybenzoate Acetamido, Methoxy C₁₀H₁₁NO₄ 209.20 Hydrogen-bonding capacity; potential biological applications
7-Methoxy-1-(4-nitrobenzoyl)naphthalen-2-yl 4-nitrobenzoate Nitrobenzoate C₂₄H₁₆N₂O₈ 460.40 Electron-withdrawing nitro groups; high thermal stability

Crystallographic and Thermal Properties

  • 7-Hydroxy-2-naphthyl 4-methylbenzoate : Likely forms stable crystals due to π-π stacking of the naphthalene ring and van der Waals interactions from the methyl group. Tools like SHELX are employed for refinement () .
  • Nitrobenzoate Derivatives (): Nitro groups enhance intermolecular dipole interactions, leading to higher melting points and crystallinity. For example, the nitro-substituted analog in has a molar mass of 460.40 g/mol , with a rigid crystal lattice .
  • Benzenesulfonate Analog (): The sulfonate group increases solubility in polar solvents but may reduce thermal stability compared to benzoate esters .

Chromatographic Behavior

  • 4-Methylbenzoate-Coated Columns (): Columns functionalized with cellulose tris-(4-methylbenzoate) are used in HPLC for chiral separations. This implies that 7-Hydroxy-2-naphthyl 4-methylbenzoate could serve as a stationary phase modifier or analyte in chromatographic applications .
  • Sulfonate vs. Benzoate : The benzenesulfonate analog’s higher polarity () would result in distinct retention times compared to the methylbenzoate derivative in reverse-phase HPLC .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.